5α-Cholestan-3α,7α,12α-triol
5α-Cholestan-3α,7α,12α-triol
Brand Name:
Vulcanchem
CAS No.:
16669-19-5
VCID:
VC0056524
InChI:
InChI=1S/C28H50O3/c1-17(2)8-7-9-18(3)20-10-11-21-25-22(14-24(31)28(20,21)6)27(5)13-12-19(29)15-26(27,4)16-23(25)30/h17-25,29-31H,7-16H2,1-6H3/t18-,19-,20-,21?,22?,23-,24+,25?,26-,27-,28-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(C(CC3C2C(CC4(C3(CCC(C4)O)C)C)O)O)C
Molecular Formula:
C28H50O3
Molecular Weight:
434.705
5α-Cholestan-3α,7α,12α-triol
CAS No.: 16669-19-5
Reference Standards
VCID: VC0056524
Molecular Formula: C28H50O3
Molecular Weight: 434.705
| CAS No. | 16669-19-5 |
|---|---|
| Product Name | 5α-Cholestan-3α,7α,12α-triol |
| Molecular Formula | C28H50O3 |
| Molecular Weight | 434.705 |
| IUPAC Name | (3R,5R,7R,10R,12S,13R,17R)-5,10,13-trimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,7,12-triol |
| Standard InChI | InChI=1S/C28H50O3/c1-17(2)8-7-9-18(3)20-10-11-21-25-22(14-24(31)28(20,21)6)27(5)13-12-19(29)15-26(27,4)16-23(25)30/h17-25,29-31H,7-16H2,1-6H3/t18-,19-,20-,21?,22?,23-,24+,25?,26-,27-,28-/m1/s1 |
| Standard InChIKey | LKOYQFQSJGVQLL-PNQPDTFHSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(C(CC3C2C(CC4(C3(CCC(C4)O)C)C)O)O)C |
| Synonyms | (3R,5R,7R,10R,12S,13R,17R)-5,10,13-Trimethyl-17-((R)-6-methylheptan-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol |
| PubChem Compound | 131637973 |
| Last Modified | Nov 09 2021 |
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